Cas no 7470-48-6 (2-Phenazinol,7-chloro-, 5-oxide)

• Product Name: 2-Phenazinol,7-chloro-, 5-oxide
• CAS No: 7470-48-6
• MF: C₁₂H₇ClN₂O₂
• MW: 246.649181604385
• CID: 578316
• PubChem ID: 135441732
• Update Time: 2025-04-19

2-Phenazinol,7-chloro-, 5-oxide Chemical and Physical Properties

Names and Identifiers

• 2-Phenazinol,7-chloro-, 5-oxide
• 7-chloro-5-oxido-10H-phenazin-5-ium-2-one
• AC1L82FM
• NSC402800
• NSC-402800
• DTXSID90323018
• 7470-48-6

• Inchi： 1S/C12H7ClN2O2/c13-7-1-3-9-12(5-7)15(17)11-4-2-8(16)6-10(11)14-9/h1-6,16H
• InChI Key： MRKDGWYWVHLCND-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)[N+](=C1C=CC(=CC1=N2)O)[O-]

Computed Properties

• Exact Mass: 246.01971
• Monoisotopic Mass: 246.0196052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• PSA: 55.17
• LogP: 3.17550